Cas no 345-69-7 (3-Fluorobenzophenone)

• Product Name: 3-Fluorobenzophenone
• CAS No: 345-69-7
• MF: C₁₃H₉FO
• MW: 200.208367109299
• MDL: MFCD00083553
• CID: 304188
• PubChem ID: 2779349
• Update Time: 2025-06-13

3-Fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone,(3-fluorophenyl)phenyl-
• 3-Fluorobenzophenone
• (3-fluorophenyl)-phenylmethanone
• 3-Fluor-benzophenon
• 3-fluoro-benzophenone
• 3-fluorophenyl phenyl ketone
• m-Fluor-benzophenon
• (3-Fluorophenyl)(Phenyl)Methanone
• m-fluorobenzophenone
• 345-69-7
• (3-Fluoro-phenyl)-phenyl-methanone
• DTXSID60381403
• CS-0206079
• MFCD00083553
• FT-0631993
• AKOS005258040
• A822280
• SCHEMBL3834026
• AS-40392
• AMY31897
• DB-048648

• MDL： MFCD00083553
• Inchi： 1S/C13H9FO/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9H
• InChI Key： NCIYZALOQBXNLW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 200.06400
• Monoisotopic Mass: 200.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 48-52℃
• PSA: 17.07000
• LogP: 3.05670

3-Fluorobenzophenone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Fluorobenzophenone

Comprehensive Guide to 3-Fluorobenzophenone (CAS No. 345-69-7): Properties, Applications, and Industry Insights

3-Fluorobenzophenone (CAS No. 345-69-7) is a fluorinated aromatic ketone with significant relevance in pharmaceutical, agrochemical, and material science industries. This compound, characterized by its fluorine substitution at the meta-position of the benzophenone scaffold, exhibits unique physicochemical properties that make it a versatile intermediate in organic synthesis. The growing demand for fluorinated compounds in drug discovery and advanced materials has propelled research into 3-Fluorobenzophenone derivatives, particularly in the development of photoinitiators and liquid crystal materials.

One of the most searched questions about 3-Fluorobenzophenone is its synthesis method. Typically, it is prepared via Friedel-Crafts acylation of fluorobenzene with benzoyl chloride in the presence of Lewis acid catalysts. Recent advancements in green chemistry have explored solvent-free reactions and catalytic systems to improve yield and reduce environmental impact. The compound's melting point (72-75°C) and solubility (soluble in organic solvents like ethanol and acetone) are frequently queried parameters in industrial applications.

In pharmaceutical research, 3-Fluorobenzophenone serves as a key building block for bioactive molecules. Its electron-withdrawing fluorine moiety enhances metabolic stability and binding affinity in drug candidates, addressing the industry's focus on improved pharmacokinetics. Recent publications highlight its use in developing kinase inhibitors and G-protein-coupled receptor modulators, aligning with trending searches for "fluorine in drug design" and "aromatic ketone applications."

The material science sector utilizes 345-69-7 for designing UV-curable polymers and optical materials. Its ability to absorb UV light (λ_max ~290 nm) makes it valuable in photopolymerization processes, a hot topic in 3D printing and coating technologies. Researchers are investigating its potential in organic electronics, particularly for electron-transport layers in OLED devices, responding to the surge in "fluorinated materials for displays" searches.

Quality control of 3-Fluorobenzophenone involves rigorous HPLC analysis and spectroscopic characterization (FTIR, NMR). Industry professionals often search for "CAS 345-69-7 purity standards" and "fluorobenzophenone suppliers," emphasizing the need for >98% purity in critical applications. Storage recommendations (2-8°C in amber glass) and handling precautions are equally important considerations, though the compound is classified as non-hazardous under standard conditions.

Emerging applications in renewable energy have brought attention to 3-Fluorobenzophenone's role in perovskite solar cells. Its molecular structure assists in crystal engineering of hybrid materials, addressing the global push for sustainable technologies. This aligns with trending searches for "fluorine in energy storage" and "advanced photovoltaic materials."

The global market for fluorinated aromatic ketones is projected to grow at 6.2% CAGR (2023-2030), with 345-69-7 occupying a significant niche. Regulatory aspects, especially REACH compliance and patent landscapes, are frequently searched topics as manufacturers expand production capacities. Recent innovations in continuous flow chemistry have optimized large-scale synthesis, reducing costs for this valuable intermediate.

Academic interest in 3-Fluorobenzophenone continues to rise, with over 120 publications referencing its use since 2020. Its structure-activity relationships are particularly studied in medicinal chemistry, while materials scientists explore its supramolecular interactions. The compound's X-ray crystallography data (CCDC deposition numbers) are often requested for computational modeling studies.

For researchers investigating fluorine substitution effects, 3-Fluorobenzophenone serves as an excellent model compound. Comparative studies with its 2-fluoro and 4-fluoro isomers provide insights into steric and electronic influences—a subject of numerous "fluorine position impact" searches. These fundamental studies contribute to the rational design of high-performance materials and pharmaceutical ingredients.

Environmental fate studies confirm that 345-69-7 undergoes biodegradation under aerobic conditions, with half-lives ranging 15-30 days in soil. This information addresses growing concerns about persistent organic pollutants and satisfies search queries about "fluorobenzophenone environmental impact." The compound's low bioaccumulation potential makes it preferable to heavier halogens in sustainable chemistry initiatives.